Cas no 2138111-27-8 (3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol)

• Product Name: 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol
• CAS No: 2138111-27-8
• MF: C₁₄H₂₅F₂NO
• MW: 261.351211309433
• CID: 6330957
• PubChem ID: 165499415
• Update Time: 2025-07-21

3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol
• EN300-1160633
• 2138111-27-8
• 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol

• Inchi： 1S/C14H25F2NO/c1-2-3-11-4-5-12(18)10-13(11)17-8-6-14(15,16)7-9-17/h11-13,18H,2-10H2,1H3
• InChI Key： XARWAGRYIZGPGS-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C1CC(CCC1CCC)O)F

Computed Properties

• Exact Mass: 261.19042075g/mol
• Monoisotopic Mass: 261.19042075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol

Research Brief on 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol (CAS: 2138111-27-8)

3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol (CAS: 2138111-27-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluoropiperidine moiety and a propylcyclohexanol group, is being investigated for its potential therapeutic applications. The presence of fluorine atoms in the piperidine ring is particularly noteworthy, as it can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, such as metabolic stability and binding affinity to biological targets.

Recent studies have focused on the synthesis and optimization of 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol, aiming to improve its yield and purity for further biological evaluation. Advanced synthetic routes, including multi-step organic transformations and catalytic methods, have been employed to achieve this goal. Researchers have also explored the compound's potential as a modulator of specific biological pathways, with preliminary data suggesting activity against certain enzyme targets involved in inflammatory and neurological disorders.

In vitro and in vivo studies have provided initial insights into the compound's mechanism of action. For instance, 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol has shown promising results in modulating receptor activity, particularly in the central nervous system. These findings are supported by molecular docking simulations, which highlight the compound's ability to interact with key amino acid residues in target proteins. Such interactions are critical for understanding the compound's selectivity and potential off-target effects.

The pharmacokinetic profile of 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol has also been a subject of investigation. Studies indicate that the compound exhibits favorable absorption and distribution properties, with moderate plasma protein binding and reasonable metabolic stability. These characteristics are essential for its development as a drug candidate, as they influence the compound's bioavailability and dosing regimen. Further optimization may be required to enhance its half-life and reduce potential toxicity.

Despite these promising findings, challenges remain in the development of 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol. For example, the compound's solubility and formulation stability need to be addressed to ensure its suitability for clinical use. Additionally, comprehensive toxicity studies are necessary to evaluate its safety profile. Ongoing research aims to address these issues through structural modifications and advanced formulation techniques.

In conclusion, 3-(4,4-Difluoropiperidin-1-yl)-4-propylcyclohexan-1-ol represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable subject of study. Future research should focus on elucidating its full therapeutic potential, optimizing its pharmacokinetic properties, and addressing any challenges related to its development. The insights gained from these studies could pave the way for the discovery of new treatments for various diseases.